Cas no 1000018-10-9 (2,6-Dibromo-5-ethoxypyridin-3-ylamine)

• Product Name: 2,6-Dibromo-5-ethoxypyridin-3-ylamine
• CAS No: 1000018-10-9
• MF: C₇H₈Br₂N₂O
• MW: 295.959219932556
• MDL: MFCD09864810
• CID: 1037980
• PubChem ID: 26369890
• Update Time: 2025-05-20

2,6-Dibromo-5-ethoxypyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-5-ethoxypyridin-3-ylamine
• 2,6-Dibromo-5-ethoxypyridin-3-amine
• 3-Amino-2,6-dibromo-5-ethoxypyridine
• 2,6-DibroMo-3-aMino-5-ethoxypyridine
• 3-PYRIDINAMINE, 2,6-DIBROMO-5-ETHOXY-
• PS-3679
• 2,6-dibromo-5-ethoxy-pyridin-3-ylamine
• 1000018-10-9
• BP-21276
• A897781
• 2 pound not6-Dibromo-5-ethoxypyridin-3-amine
• MFCD09864810
• DS-1476
• 2 pound not6-Dibromo-5-ethoxy-pyridin-3-ylamine
• C7H8Br2N2O
• 2,6-Dibromo-5-ethoxy-3-pyridinamine
• AKOS015920362
• DTXSID80650007

• MDL： MFCD09864810
• Inchi： 1S/C7H8Br2N2O/c1-2-12-5-3-4(10)6(8)11-7(5)9/h3H,2,10H2,1H3
• InChI Key： JBYDYHKAHAUMOL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(N=1)Br)N)OCC

Computed Properties

• Exact Mass: 293.90000
• Monoisotopic Mass: 293.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14000
• LogP: 3.16870

2,6-Dibromo-5-ethoxypyridin-3-ylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,6-Dibromo-5-ethoxypyridin-3-ylamine

Introduction to 2,6-Dibromo-5-ethoxypyridin-3-ylamine (CAS No. 1000018-10-9)

2,6-Dibromo-5-ethoxypyridin-3-ylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1000018-10-9, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds widely recognized for their diverse biological activities and synthetic utility. The presence of bromine and ethoxy substituents on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel molecules.

The structural features of 2,6-Dibromo-5-ethoxypyridin-3-ylamine contribute to its versatility in chemical synthesis. The bromine atoms at the 2 and 6 positions provide electrophilic centers that can undergo various substitution reactions, such as Suzuki-Miyaura coupling, Stille coupling, and nucleophilic aromatic substitution. Meanwhile, the ethoxy group at the 5 position introduces a hydrophobic moiety that can influence the solubility and metabolic stability of derivatives. These characteristics make it an attractive candidate for medicinal chemists seeking to design compounds with optimized pharmacokinetic profiles.

In recent years, there has been growing interest in pyridine-based scaffolds due to their prevalence in bioactive molecules. For instance, studies have demonstrated that pyridine derivatives exhibit potent activity against various targets, including kinases, receptors, and enzymes. The brominated pyridines, such as 2,6-Dibromo-5-ethoxypyridin-3-ylamine, have been particularly explored for their potential in oncology and infectious disease treatment. Researchers have leveraged the reactivity of these compounds to develop inhibitors that disrupt critical signaling pathways in cancer cells or interfere with bacterial virulence factors.

One notable application of 2,6-Dibromo-5-ethoxypyridin-3-ylamine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that bind selectively to specific PPIs, researchers aim to modulate disease pathways without affecting other biological processes. The bromine atoms in 2,6-Dibromo-5-ethoxypyridin-3-ylamine allow for the introduction of further functional groups that can enhance binding affinity and selectivity through hydrogen bonding or hydrophobic interactions.

Another area where this compound has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. The structural modifications present in 2,6-Dibromo-5-ethoxypyridin-3-ylamine enable chemists to fine-tune its properties for specific applications, such as herbicides or fungicides. Recent studies have highlighted its role in synthesizing novel compounds that exhibit improved efficacy against resistant strains of weeds or fungi.

The synthetic methodologies employed for preparing 2,6-Dibromo-5-ethoxypyridin-3-ylamine also reflect its importance in industrial chemistry. Traditional approaches often involve multi-step sequences starting from readily available pyridine precursors. Advances in catalytic systems have enabled more efficient routes, reducing waste and improving yields. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce bromine and ethoxy groups with high precision. These developments align with the broader trend toward green chemistry principles, emphasizing sustainability and environmental responsibility.

From a computational chemistry perspective, 2,6-Dibromo-5-ethoxypyridin-3-ylamine serves as a valuable model system for studying molecular interactions. High-throughput virtual screening (HTVS) has been employed to identify potential drug candidates based on its scaffold. By leveraging machine learning algorithms trained on large datasets of known bioactive molecules, researchers can predict binding affinities and optimize lead structures before experimental validation. This approach accelerates drug discovery pipelines and reduces reliance on empirical screening.

The pharmacological profile of derivatives derived from 2,6-Dibromo-5-ethoxypyridin-3-yamine continues to be an active field of investigation. Preclinical studies have explored their potential in treating neurological disorders by modulating neurotransmitter receptors or enzyme activity. Additionally, there is increasing evidence supporting their role in anti-inflammatory therapies by inhibiting key mediators such as cyclooxygenases (COX) or lipoxygenases (LOX). These findings underscore the compound's significance as a pharmacophore in medicinal chemistry.

In conclusion,2,6-Dibromo,5-Ethoxypyridin,3,yamine (CAS No.,1000018,10,9) is a versatile intermediate with broad applications across pharmaceuticals and agrochemicals . Its unique structural features enable diverse synthetic transformations , making it indispensable for developing innovative therapeutics . As research progresses , this compound will likely continue to play a pivotal role in addressing unmet medical needs through targeted molecular design .